Cas no 2229276-48-4 (1-(4-fluoro-3-nitrophenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-fluoro-3-nitrophenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229276-48-4
• MF: C₁₁H₁₀FNO₄
• MW: 239.199806690216
• CID: 5943580
• PubChem ID: 165795948
• Update Time: 2025-05-23

1-(4-fluoro-3-nitrophenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-nitrophenyl)methylcyclopropane-1-carboxylic acid
• 2229276-48-4
• 1-[(4-fluoro-3-nitrophenyl)methyl]cyclopropane-1-carboxylic acid
• EN300-1822009

• Inchi： 1S/C11H10FNO4/c12-8-2-1-7(5-9(8)13(16)17)6-11(3-4-11)10(14)15/h1-2,5H,3-4,6H2,(H,14,15)
• InChI Key： YZOCSKLNPJRJRV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 239.05938596g/mol
• Monoisotopic Mass: 239.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(4-fluoro-3-nitrophenyl)methylcyclopropane-1-carboxylic acid

1-(4-Fluoro-3-Nitrophenyl)Methylcyclopropane-1-Carboxylic Acid

1-(4-Fluoro-3-Nitrophenyl)Methylcyclopropane-1-Carboxylic Acid, also known by its CAS number 2229276-48-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and a carboxylic acid functional group. The presence of both fluorine and nitro groups on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic aromatic substitution and cyclopropanation. Recent studies have focused on optimizing these reactions to improve yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclopropane ring, which is a key structural feature of this compound. These advancements have not only enhanced the synthetic process but also opened up new possibilities for its application in drug design and materials synthesis.

One of the most promising applications of 1-(4-Fluoro-3-Nitrophenyl)Methylcyclopropane-1-Carboxylic Acid lies in its potential as a building block for more complex molecules. The cyclopropane ring, being highly strained, can act as a versatile platform for further functionalization. For example, researchers have demonstrated that this compound can be used to construct bioactive molecules with potential anti-cancer properties. The fluorine and nitro groups on the phenyl ring further enhance the molecule's reactivity and selectivity in various chemical transformations.

In terms of pharmacological applications, recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, making it a valuable candidate for developing novel therapeutic agents. For instance, researchers have investigated its ability to inhibit certain kinases involved in cancer cell proliferation. While preliminary results are encouraging, further studies are needed to fully understand its bioavailability and toxicity profile.

The environmental impact of 1-(4-Fluoro-3-Nitrophenyl)Methylcyclopropane-1-Carboxylic Acid has also been a topic of interest. Given its complex structure, understanding its degradation pathways is crucial for assessing its environmental fate. Recent research has focused on identifying microbial communities capable of metabolizing this compound under various environmental conditions. These studies aim to develop bioremediation strategies to mitigate potential contamination risks associated with its production and use.

In conclusion, 1-(4-Fluoro-3-Nitrophenyl)Methylcyclopropane-1-Carboxylic Acid (CAS No: 2229276-48-4) is a multifaceted compound with diverse applications in organic synthesis, drug discovery, and environmental science. Its unique structure and functional groups make it an invaluable tool for advancing research in these fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.